Cas no 322406-50-8 (N-Benzyl-2-methylcyclohexan-1-amine)

• Product Name: N-Benzyl-2-methylcyclohexan-1-amine
• CAS No: 322406-50-8
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5048744
• PubChem ID: 12716187
• Update Time: 2026-02-28

N-Benzyl-2-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-methylcyclohexan-1-amine
• N-Benzyl-2-methylcyclohexanamine
• N-Benzyl-2-methylcyclohexan-1-amine

• Inchi： 1S/C14H21N/c1-12-7-5-6-10-14(12)15-11-13-8-3-2-4-9-13/h2-4,8-9,12,14-15H,5-7,10-11H2,1H3
• InChI Key： TVJYCAAOBFIDMH-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzyl-2-methylcyclohexan-1-amine

Comprehensive Overview of N-Benzyl-2-methylcyclohexan-1-amine (CAS No. 322406-50-8)

N-Benzyl-2-methylcyclohexan-1-amine (CAS No. 322406-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This cyclohexylamine derivative, featuring a benzyl substituent and a methyl group, is widely studied for its potential applications in drug synthesis and material science. Its molecular formula, C₁₄H₂₁N, and precise stereochemistry make it a valuable intermediate in asymmetric synthesis, aligning with the growing demand for chiral compounds in modern therapeutics.

In recent years, the search volume for terms like "N-Benzyl-2-methylcyclohexan-1-amine uses" and "CAS 322406-50-8 suppliers" has surged, reflecting its relevance in academic and industrial circles. Researchers are particularly interested in its role as a building block for bioactive molecules, including CNS-targeting agents and enzyme inhibitors. The compound's lipophilic nature, attributed to the benzyl and methylcyclohexane moieties, enhances its membrane permeability—a critical factor in drug design. Discussions on platforms like ResearchGate often highlight its utility in optimizing pharmacokinetic profiles.

From a synthetic chemistry perspective, N-Benzyl-2-methylcyclohexan-1-amine exemplifies the trend toward sustainable methodologies. Green chemistry enthusiasts frequently inquire about "eco-friendly synthesis of cyclohexylamine derivatives," prompting innovations such as catalytic reductive amination or biocatalytic routes for its production. The compound's stability under physiological conditions also makes it a candidate for prodrug development, addressing the rising demand for targeted drug delivery systems—a hot topic in precision medicine forums.

Analytical characterization of 322406-50-8 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with researchers emphasizing purity thresholds (>98%) for pharmaceutical-grade applications. Regulatory compliance, particularly concerning REACH and ICH guidelines, is another frequent query among manufacturers. Notably, the compound's low ecotoxicity profile aligns with the industry's shift toward environmentally benign chemicals, as evidenced by its inclusion in several green chemistry databases.

The commercial landscape for N-Benzyl-2-methylcyclohexan-1-amine is evolving, with niche suppliers offering custom synthesis services to meet diverse R&D needs. Patent analyses reveal its mention in formulations for neurological disorders, though specific therapeutic claims require further clinical validation. As AI-driven drug discovery gains momentum, this compound's structural versatility positions it as a frequent hit in virtual screening libraries—addressing search trends like "machine learning in amine derivative discovery."

In material science, the compound's rigid cyclohexane backbone inspires applications in liquid crystal displays (LCDs) and polymer modifiers. Its thermal stability (>200°C) makes it suitable for high-performance coatings, resonating with queries about "heat-resistant amine additives." Collaborative studies between academia and industry continue to explore its potential, ensuring CAS 322406-50-8 remains a compound of enduring scientific and commercial interest.